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Compound of Interest

Compound Name: 2-Ethylhexanoic acid

Cat. No.: B157314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,

structure, synthesis, and biological interactions of 2-Ethylhexanoic acid (2-EHA). The

information is curated for professionals in research, scientific, and drug development fields,

with a focus on detailed data presentation, experimental methodologies, and visual

representations of key processes.

Chemical Structure and Identification
2-Ethylhexanoic acid is a branched-chain carboxylic acid. Its structure consists of a six-

carbon hexanoic acid backbone with an ethyl group attached to the alpha-carbon (the carbon

adjacent to the carboxyl group).[1] This chiral center means that 2-EHA exists as a racemic

mixture of two enantiomers: (R)-2-ethylhexanoic acid and (S)-2-ethylhexanoic acid, though

it is typically supplied as a racemate.[2]

The molecular formula for 2-Ethylhexanoic acid is C₈H₁₆O₂.[2] Key identifiers for this

compound are provided in the table below.
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Identifier Value

CAS Number 149-57-5[2]

Molecular Weight 144.21 g/mol [2]

IUPAC Name 2-Ethylhexanoic acid

Synonyms
α-Ethylhexanoic acid, 2-Ethylcaproic acid,

Butylethylacetic acid[1]

SMILES CCCCC(CC)C(=O)O

InChI
InChI=1S/C8H16O2/c1-3-5-6-7(4-

2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)

Physicochemical Properties
2-Ethylhexanoic acid is a colorless to light yellow, viscous liquid with a mild odor.[3] It is a

combustible liquid, though it may require some effort to ignite.[3] A summary of its key

physicochemical properties is presented in the following table.

Property Value Reference

Appearance Colorless to light yellow liquid [3]

Odor Mild [3]

Density 0.903 g/mL at 25 °C [2]

Melting Point -59 °C [2]

Boiling Point 228 °C [2]

Solubility in water
Slightly soluble (1.4 g/L at 25

°C)
[3]

Solubility in organic solvents
Soluble in alcohol, ether, and

acetone

pKa 4.819 [2]

Refractive Index (n20/D) 1.425 [2]
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Synthesis of 2-Ethylhexanoic Acid
The industrial production of 2-Ethylhexanoic acid typically starts from propylene.[2] The

overall process involves several key steps, which are outlined in the diagram below.

Propylene n-Butyraldehyde
Hydroformylation

2-Ethyl-2-hexenal
Aldol Condensation

2-Ethylhexanal
Hydrogenation

2-Ethylhexanoic Acid
Oxidation

Click to download full resolution via product page

Industrial Synthesis of 2-Ethylhexanoic Acid.

Experimental Protocol: Laboratory Scale Synthesis from
2-Ethylhexanal
A common laboratory-scale synthesis involves the oxidation of 2-ethylhexanal. The following is

a representative protocol:

Materials:

2-Ethylhexanal

Solvent (e.g., isobutanol)

Catalyst (e.g., N-hydroxyphthalimide)

Oxygen or air source

Reaction vessel (e.g., two-necked flask) with a magnetic stirrer and reflux condenser

Gas burette to monitor oxygen uptake

Heating and cooling system (e.g., oil bath)

Procedure:
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To a two-necked flask equipped with a magnetic stirrer and a reflux condenser connected to

a gas burette, add 2-ethylhexanal, the chosen solvent, and the catalyst.

The reaction flask is placed in an oil bath to maintain a constant temperature (e.g., 60-80

°C).

The system is flushed with oxygen, and the gas burette is filled with oxygen at atmospheric

pressure.

The reaction mixture is stirred, and the uptake of oxygen is monitored over time.

The reaction is typically allowed to proceed for several hours until the consumption of

oxygen ceases.

Upon completion, the reaction mixture is cooled to room temperature.

The product, 2-Ethylhexanoic acid, can be isolated by distillation under reduced pressure.

Analysis: The conversion of 2-ethylhexanal and the selectivity for 2-Ethylhexanoic acid are

determined by gas chromatography (GC) analysis of the reaction mixture.

Spectroscopic Characterization
The structure of 2-Ethylhexanoic acid can be confirmed using various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR): A typical ¹H NMR spectrum of 2-Ethylhexanoic acid will show

characteristic signals for the different types of protons present in the molecule. The carboxylic

acid proton will appear as a broad singlet at a high chemical shift (typically >10 ppm). The

proton on the alpha-carbon will be a multiplet, and the protons of the ethyl and butyl chains will

have distinct chemical shifts and splitting patterns.

¹³C NMR (Carbon NMR): The ¹³C NMR spectrum will display eight distinct signals

corresponding to the eight carbon atoms in the molecule. The carbonyl carbon of the carboxylic

acid will be observed at a high chemical shift (typically >170 ppm).
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Experimental Protocol for NMR Spectroscopy:

Sample Preparation: Dissolve a small amount of 2-Ethylhexanoic acid (typically 5-10 mg) in

a deuterated solvent (e.g., CDCl₃, D₂O) in an NMR tube.

Instrument: Use a standard NMR spectrometer (e.g., 400 MHz).

Acquisition: Acquire the ¹H and ¹³C NMR spectra using standard pulse sequences.

Processing: Process the raw data (Fourier transformation, phasing, and baseline correction)

to obtain the final spectra.

Infrared (IR) Spectroscopy
The IR spectrum of 2-Ethylhexanoic acid is characterized by a very broad absorption band in

the region of 2500-3300 cm⁻¹ due to the O-H stretching of the hydrogen-bonded carboxylic

acid dimer. A strong, sharp absorption band around 1700-1725 cm⁻¹ corresponds to the C=O

stretching of the carbonyl group.

Experimental Protocol for IR Spectroscopy (Liquid Sample):

Sample Preparation: Place a drop of neat 2-Ethylhexanoic acid between two salt plates

(e.g., NaCl or KBr).

Instrument: Use a Fourier-Transform Infrared (FTIR) spectrometer.

Acquisition: Record the spectrum over the standard mid-IR range (e.g., 4000-400 cm⁻¹).

Analysis: Identify the characteristic absorption bands for the functional groups.

Mass Spectrometry (MS)
Mass spectrometry can be used to determine the molecular weight and fragmentation pattern

of 2-Ethylhexanoic acid. The molecular ion peak ([M]⁺) would be observed at m/z = 144.

Experimental Protocol for GC-MS:

Sample Preparation: Dilute a sample of 2-Ethylhexanoic acid in a suitable volatile solvent.
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Instrument: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Chromatography: Inject the sample into the GC, where it is vaporized and separated on a

capillary column.

Mass Analysis: As the compound elutes from the GC column, it enters the mass

spectrometer, where it is ionized (e.g., by electron ionization), and the resulting fragments

are detected.

Biological Activity and Metabolism
While not a primary signaling molecule, 2-Ethylhexanoic acid exhibits biological activity and is

a metabolite of the common plasticizer di(2-ethylhexyl) phthalate (DEHP). Its toxicological

profile is of interest to drug development professionals.

Toxicological Profile
2-Ethylhexanoic acid is classified as a reproductive and developmental toxicant in animal

studies.[4] Exposure to high doses in pregnant rats has been shown to cause skeletal and

visceral variations in fetuses.[4]

Metabolism
In mammals, 2-Ethylhexanoic acid is metabolized in the liver. The major metabolic pathway

involves oxidation to form various hydroxylated and dicarboxylic acid derivatives, which are

then excreted in the urine, often as glucuronide conjugates.[5]
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Metabolic Pathway of 2-Ethylhexanoic Acid.

Applications
2-Ethylhexanoic acid and its derivatives have a wide range of industrial applications. Its metal

salts, such as cobalt, manganese, and zirconium 2-ethylhexanoates, are used as driers in

paints, varnishes, and inks.[2] Esters of 2-EHA are utilized as plasticizers for PVC and other

polymers, as well as synthetic lubricants. It also serves as a corrosion inhibitor in automotive

coolants and as a stabilizer in various materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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